In 1520, Segovia's rebel city council besieged the impregnable royal fortress located on a narrow stone outcrop at the far west of the city. The cathedral stood just in front of the fortress, and the rebels demolished part of the church's structure to use it as a secure stronghold. Beyond the physical damage, the revolt demonstrated the peril posed by the proximity of cathedral and castle. Unsurprisingly, it was soon decided that the cathedral would be relocated to the city's main square. Deserted by its canons and chaplains, the old church was a ruin by 1562, while its younger counterpart was slowly reaching completion. Neglect coexisted with preservation: the first step in the construction of a new cathedral was the decision to move the building's cloister—stone by stone—from the old to the new site. This paper discusses the relocation, exploring its denouement and contextualizing it within pre-modern perspectives on heritage and architecture.

A piece of historical research about the construction of the ancient Arch of Taq-iKisra, part of the imperial palace of the Sasanian Empire in the city of Ctesiphon, has been carried out. The information obtained, an analysis using graphic statics, the use of a physical model with hanging chains, and an ad hoc optimization program written in MATLAB have shown that the designer of this sixth century ad arch, a Byzantine named Farghán, was aware of the effects of the uneven distribution of loads and the differential settlements of the foundations on the equilibrium shape of structures working exclusively in compression and was able to control them. This discovery predates the earliest statement about the link between the shape of the catenary and that of an arch, by Robert Hooke, by eleven centuries and makes this building relevant not only because of its historical, archaeological, and architectural importance, but also because of its importance in the history of structural engineering. The building is currently in need of restoration to stop its collapse, and an awareness of the way it was designed could be of practical use for the definition of the intervention needed.

Reading the Mind in the Eyes is a psychometric test first published by Simon Baron-Cohen and colleagues in 1997 and revised in 2001. It was designed to measure subjects' ‘mentalizing’ ability, or their capacity to attribute cognitive and emotional states to others. Although originally developed and used for autistic adults, this instrument has proven remarkably durable in the succeeding two decades. This is notable for several reasons. The instrument itself is a historical artefact composed of cropped photographs from 1990s-era commercial magazines. Researchers have also noted that it may measure emotional vocabulary better than emotion recognition. In the decades following its publication, the theory underpinning the test, that autistics lack components of the ability to empathize, has been critiqued both by autism researchers and by autistics themselves. Despite these potential shortcomings, researchers in numerous fields have used it to assess a broad range of diagnostically defined groups, including those with substance use disorders, eating disorders and personality and neurodevelopmental disorders. Indeed, it is cited far more frequently now than it was in the decade following its publication. This essay considers how this instrument defines autism as a particular type of disability, and how the capacities purportedly associated with the ability to read minds through eyes are then used to characterize a range of human differences.

In 1974 the Nobel laureate Sir Robert Robinson OM PRS (1886–1975) was gathering information for the memoirs he was writing. As part of his research, he recorded a conversation with his former student, fellow Nobel laureate Professor Dorothy Hodgkin OM FRS (1910–1994), during which she outlined the key stages of her career. She explained the principles underlying crystallography and described her work on the structure of biological molecules including penicillin and vitamin B12—for which she received the Nobel Prize—and on insulin. This paper includes a verbatim transcript of the conversation, which reveals the key figures in Hodgkin's career and the technical breakthroughs which underlay the elucidation of the structure of very large complex molecules. The paper includes a commentary on the value of oral accounts and concludes on the issues raised and not raised during the conversation. Sir Robert was President of the Royal Society between 1945 and 1950 when women were first elected Fellows. Hodgkin was elected in 1947. However, no mention is made of the challenges facing women developing a scientific career in the first half of the twentieth century.

In 1902, British naturalist Oldfield Thomas discovered a new species of bat in a collection of specimens sent to him from China. He named the new species Ia io, thereby creating a species name that is four letters in length—the shortest possible name allowed under the rules for naming a new species. In the time since, biologists have wondered why he chose this unusual name and what the name might mean in translation. The most widespread theory on the short name is that he was challenged by an American colleague to deliberately create the shortest species name possible. The question of what the name might mean in translation is more problematic. ‘Ia’ has been thought by most taxonomists to be a meaningless word, but ‘io’ has been suggested to refer to a mythological Greek priestess named Io. Herein, I show that the species name Ia io translates into ‘Shout hurrah!’ and demonstrate that the events in Oldfield Thomas's early professional life gave him an excellent reason for choosing this unusual species name in 1902.

This paper explores female networking practices by comparing cases two centuries apart, an experiment made possible by a history of science renewed by a mutually enriching dialogue with science, technology and society studies (STS). The first part analyses the networking strategies of Clotilde Tambroni (1758–1817), a scholar who managed a university career in Bologna under the shadow of the Napoleonic wars. The second part presents some results of ongoing research on the networking strategies of a group of female feminist evolutionary biologists who, by building a ‘Darwinian feminism’ tradition, offered an alternative response to the 1990s nature-versus-nurture clashes leading to the so-called science wars. Grappling with the myth of a ‘female brain’ and building diachronic as well as synchronic networks among women scholars in both the Napoleonic wars context and the end of the Cold War, the female scholars examined here transcended dualistic simplifications about the nature of knowledge typical of their times. The two cases suggest a long-term, integrated, gendered approach that finds concrete expression in the outcomes of some recent neuroscience research as well as in the ‘gendered innovations in science’ project mentioned in my conclusions.

This article discusses the dynamics between Western experts and local technocrats in Turkey in their quest for scientific development in the first decades of modern Turkey. Based on primary archival sources, it examines the work of İhsan Doğramacı (d. 2010) and Ş. Raşit Hatipoğlu (d. 1973), who led various projects in the fields of medical and agricultural development. İhsan Doğramacı, a prominent scholar in the medical sciences, established a close partnership with the Rockefeller Foundation in the 1950s and led the establishment of Hacettepe University in the 1960s. S. Raşit Hatipoğlu was an agricultural expert who worked closely with German scientists, was involved in developing the Higher Institute of Agriculture in Ankara in the 1930s and then served as minister of agriculture in the 1940s. The article notes that the transfer of Western science and institution-building required the appropriation of local knowledge, political and intellectual networks and a negotiation process that included global and national challenges.

When an unknown sea creature was washed ashore on the Orkney Islands in September 1808, the Edinburgh anatomist John Barclay declared that this was the first solid scientific evidence for the existence of the ‘great sea snake’. The testimony of witnesses along with some of its preserved body parts were examined by both the Wernerian Natural History Society in Edinburgh and the surgeon and anatomist Everard Home in London. Contradicting Barclay's opinion, Home identified the creature as a decomposing basking shark. While Barclay took the testimony of the local witnesses largely on trust and accepted their interpretation of the Beast, Home discounted it and instead asserted his own expert authority to correctly interpret the evidence. Both made use of the preserved physical remains of parts of the creature in strikingly different ways: Barclay to support the accounts of the witnesses, Home to undermine them. The debate between the two anatomists has much to tell us about the uses of evidence and testimony in early nineteenth-century natural history, but also has broader resonances for the roles of evidence and authority in science that still remain relevant today.

This paper traces the experiences of about a dozen Chinese students/scientists who studied with the aerodynamicist Theodore von Kármán at the California Institute of Technology in the 1930s and 1940s. This special group provides an early instance of a situation that has attracted significant scholarly attention since the 1960s—educational migration of highly talented individuals and the difficult choices those individuals faced when they decided to stay abroad or to return home. This study deepens the scholarship on ‘study abroad motivation’ for international students and the push–pull factors related to returning to their homeland or staying abroad. Kármán tried to support his students' decisions whatever they were, without putting pressure on their decision to stay or to return. The thinking of the students was inevitably affected by changes in Sino–US relations and changes in US policy. All struggled to meet their obligation to homeland, family expectations and senses of personal honour against the advanced academic environment they had enjoyed. The stability of America's peaceful society and improved material standards of living compared with China made this a difficult decision. Different people balanced these competing demands differently. The key was how they decided to take advantage—or not—of the new circumstances.

The visualization of animals in order to categorize their position in the great chain of being was one of the primary interests of natural history in early modern times. According to contemporary opinion, the greatest challenge lay in the precise depiction of animals unknown and those not visible to the naked eye. The focus here will be on a graphic from Claude Perrault's Description anatomique of 1669, the plates and writings of Maria Sibylla Merian from around 1700 and the remarks and pictorial plates from the work of René-Antoine Ferchault de Réaumur, published in the first half of the eighteenth century. These case studies are used to illustrate the way in which natural historians of the early modern period, in their modes of representation, employed an ‘aesthetic of epistemological interest’ in order to transmit the knowledge of animals. Picturing life in the early modern age meant making the simultaneity of various stages, actually only perceived in a temporal sequence, available at a glance. In such a way, knowledge of unknown and invisible animals was conveyed along with that of the naturalist procedures that produced this knowledge.